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Compound of Interest

Compound Name: tert-Butyl (3-iodophenyl)carbamate

Cat. No.: B119290

Technical Guide: tert-Butyl (3-
iodophenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for tert-
Butyl (3-iodophenyl)carbamate, tailored for professionals in research and drug development.
The information is presented to ensure safe handling, storage, and use of this compound in a
laboratory setting.

Chemical and Physical Properties

tert-Butyl (3-iodophenyl)carbamate is an organic compound that serves as a versatile
intermediate in organic synthesis, particularly in the development of pharmaceutical agents. Its
structure, featuring a Boc-protected amine and an iodinated phenyl ring, makes it a useful
building block for introducing these moieties into more complex molecules.

Table 1: Physicochemical Data for tert-Butyl (3-iodophenyl)carbamate
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Property Value Source
CAS Number 143390-49-2 [1]
Molecular Formula C11H14INO2 [1]
Molecular Weight 319.14 g/mol [2]
Appearance Solid [1]
Purity 97% [1]
InChi Key MPCQRNOVFYBCTQ- 1]
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Safety and Hazard Information

While specific toxicity data for tert-Butyl (3-iodophenyl)carbamate is limited, data for
structurally similar carbamate and iodo-compounds indicate potential hazards. Standard
laboratory precautions should be observed at all times.

Table 2: GHS Hazard Classification (Anticipated)

Hazard Class Category Hazard Statement
Acute Toxicity, Oral No data available Harmful if swallowed
Skin Corrosion/Irritation Category 2 Causes skin irritation

Serious Eye Damage/Eye

o Category 2A Causes serious eye irritation
[rritation
Specific Target Organ Toxicity - ) S
) Category 3 May cause respiratory irritation
Single Exposure
Hazardous to the Aquatic . ) o
No data available Very toxic to aquatic life

Environment, Acute Hazard

Note: This classification is based on data for similar compounds and should be used for
precautionary purposes.
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Personal Protective Equipment (PPE) and Handling

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[3]
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]
» Skin Protection: Wear nitrile or other chemical-resistant gloves. A lab coat is mandatory.[3]

» Respiratory Protection: If handling outside of a fume hood or if dust is generated, use a
NIOSH-approved respirator.[3]

e General Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the laboratory.[4]

Experimental Protocols for Hazard Assessment

The following are generalized methodologies based on OECD guidelines for assessing the
potential hazards of tert-Butyl (3-iodophenyl)carbamate.

Acute Dermal Irritation/Corrosion Test (Adapted from
OECD Guideline 404)

e Principle: This test determines the potential of a substance to cause reversible inflammatory
changes to the skin.

» Methodology:

o

A small area of skin on a test animal (typically a rabbit) is shaved.

[¢]

A 0.5 g or 0.5 mL sample of the test substance is applied to the shaved area and covered
with a gauze patch.

[¢]

The patch is removed after a 4-hour exposure period.

[¢]

The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.
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o Scoring of skin reactions is performed according to a standardized scale.

Acute Eye Irritation/Corrosion Test (Adapted from OECD
Guideline 405)

o Principle: This test evaluates the potential of a substance to produce irritation or damage to
the eye.[5]

o Methodology:

o Asingle dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is instilled into the
conjunctival sac of one eye of an experimental animal (typically a rabbit).[6] The other eye
serves as a control.[6]

o The eyes are examined at 1, 24, 48, and 72 hours after application.[7]

o Observations are made for lesions of the cornea, iris, and conjunctiva, and scored
according to a standardized scale.[6]

o The reversibility of any observed effects is also assessed.[5][7]

Acute Oral Toxicity - Fixed Dose Procedure (Adapted
from OECD Guideline 420)

¢ Principle: This method is used to identify a dose that causes evident toxicity but not mortality
to determine the acute oral toxicity of a substance.[8]

o Methodology:

o The test substance is administered orally to a group of animals (usually female rats as
they are often slightly more sensitive) at one of the fixed dose levels (5, 50, 300, and 2000
mg/kg body weight).[8]

o Animals are observed for signs of toxicity and mortality for up to 14 days.[8]

o The dose for a subsequent animal depends on the outcome of the previously dosed
animal.
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o The test allows for classification of the substance into a GHS toxicity category.[9]

Workflows and Logical Relationships
Safe Handling and Disposal Workflow

The following diagram illustrates the general workflow for the safe handling and disposal of
tert-Butyl (3-iodophenyl)carbamate in a laboratory setting.

Safe Handling Spill Response

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

: :

Evacuate Area (if necessary)

Work in a Ventilated Fume Hood Contain Spill with Inert Absorbent
Weigh/Handle Chemical Collect Waste in a Labeled Container
outine Waste Spill Waste

Waste Disposal

Collect Waste in a Designated,
Sealed, and Labeled Container

; :

Follow Institutional and
Local Hazardous Waste Regulations

Clean Work Area and Equipment

Remove and Dispose of PPE Properly

Click to download full resolution via product page

Workflow for Safe Handling and Disposal

Synthesis Overview
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tert-Butyl (3-iodophenyl)carbamate is often synthesized as an intermediate for more complex
molecules. A general synthetic approach is outlined below.

- Di-tert-butyl dicarbonate (Boc)20
3-lodoaniline . .
in an appropriate solvent (e.g., THF)

Boc Protection Reaction

Workup and Purification
(e.g., Extraction, Chromatography)

tert-Butyl (3-iodopheny@

Click to download full resolution via product page

General Synthesis of tert-Butyl (3-iodophenyl)carbamate

Conclusion

tert-Butyl (3-iodophenyl)carbamate is a valuable research chemical. Adherence to the safety
guidelines and handling procedures outlined in this document is crucial for minimizing risks in
the laboratory. Researchers should always consult the most current Safety Data Sheet (SDS)
provided by the supplier before use and follow all institutional and local regulations for chemical
handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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